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Abstract
Cereclor™, a brand of chlorinated paraffins, is widely utilized as a flame retardant additive in a

variety of polymeric materials, including plastics, coatings, adhesives, and sealants.[1][2][3][4]

The efficacy of Cereclor™ in enhancing the fire resistance of these materials is quantified

through standardized testing protocols. This document provides detailed experimental

procedures for key flame retardancy tests, including the UL 94 vertical burn test and Cone

Calorimetry (ASTM E1354), to ensure accurate and reproducible evaluation. Data presentation

guidelines and visualizations of experimental workflows are included to aid researchers in the

comprehensive assessment of Cereclor™ performance.

Introduction to Cereclor™ as a Flame Retardant
Cereclor™ chlorinated paraffins (CPs) are complex mixtures of polychlorinated n-alkanes.[4]

They are categorized by carbon-chain length (short, medium, or long) and the degree of

chlorination, which typically ranges from 35% to over 70% by weight.[1][4] Grades with high

chlorine content (approximately 70%) are particularly effective as flame retardants.[4] When a

material containing Cereclor™ is exposed to high heat, it decomposes and releases hydrogen

chloride (HCl).[5] This gas interferes with the combustion process in the vapor phase by
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scavenging free radicals (H•, OH•) that propagate the flame, thus inhibiting combustion.

Additionally, it promotes the formation of a char layer on the material's surface, which acts as

an insulating barrier, reducing heat transfer and limiting the release of flammable volatiles.

Key Experimental Protocols for Flame Retardancy
To evaluate the performance of Cereclor™ in a given polymer matrix, standardized testing is

essential. The following protocols describe two of the most widely accepted methods: the UL

94 vertical burn test for classification and cone calorimetry for quantitative fire behavior

analysis.

UL 94 Vertical Burn Test (V-0, V-1, V-2 Classification)
The UL 94 test is a cornerstone for assessing the flammability of plastic materials used in

electronic devices and appliances.[6][7][8] It classifies materials based on their ability to self-

extinguish after exposure to a flame.[9]

Objective: To determine the V-0, V-1, or V-2 classification of a polymer compounded with

Cereclor™.

Methodology:

Specimen Preparation:

Prepare a blend of the base polymer with the desired concentration (by weight) of the

selected Cereclor™ grade.

Mold at least 10 test specimens per thickness to be tested, with standard dimensions of

125 mm x 13 mm.

Condition five specimens for 48 hours at 23°C and 50% relative humidity.

Condition the other five specimens for 7 days at 70°C.[10]

Apparatus:

UL 94 test chamber
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Bunsen burner with a 20 mm high blue flame

Specimen clamp and support stand

Timer (accurate to 0.1 seconds)

Dry, absorbent surgical cotton

Procedure:

Mount a conditioned specimen vertically with its longitudinal axis vertical, such that the

lower end is 10 mm above the Bunsen burner tube.[10]

Place a layer of dry surgical cotton on a flat surface 300 mm below the specimen.[10][11]

Apply the 20 mm blue flame to the center of the lower edge of the specimen for 10

seconds and then remove it.[10]

Record the afterflame time (t1), which is the duration of flaming combustion after the first

flame application.

As soon as flaming combustion ceases, immediately reapply the flame for an additional 10

seconds.[10]

After the second flame removal, record the afterflame time (t2) and the afterglow time (t3,

duration of glowing combustion).[12]

Record whether any flaming drips or particles ignite the surgical cotton below.[10]

Record whether the specimen burns with flaming or glowing combustion up to the holding

clamp.[10]

Repeat the test for all conditioned specimens.

Data Presentation: UL 94 Vertical Burn Classification Criteria
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Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 seconds[10] ≤ 30 seconds[10] ≤ 30 seconds[10]

Total afterflame time

for any set of 5

specimens (Σt1 + Σt2)

≤ 50 seconds[10] ≤ 250 seconds[10] ≤ 250 seconds[10]

Afterflame plus

afterglow time for

each specimen after

the second flame

application (t2 + t3)

≤ 30 seconds[10] ≤ 60 seconds[10] ≤ 60 seconds[10]

Flaming drips igniting

cotton
Not allowed[10] Not allowed[10] Allowed[10]

Combustion up to the

holding clamp
Not allowed[10] Not allowed[10] Not allowed[10]

Cone Calorimetry (ASTM E1354 / ISO 5660)
The cone calorimeter is a highly effective instrument for obtaining quantitative data on the

reaction of materials to fire under simulated real-world conditions.[13] It operates on the oxygen

consumption principle, where the amount of heat released is directly proportional to the amount

of oxygen consumed during combustion.[14][15]

Objective: To quantitatively measure the fire performance characteristics of a polymer

containing Cereclor™.

Methodology:

Specimen Preparation:

Prepare specimens with dimensions of 100 mm x 100 mm and a specific thickness.
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Condition the specimens at 23°C and 50% relative humidity until a constant mass is

achieved.[16]

Apparatus:

Cone Calorimeter (e.g., compliant with ASTM E1354 standard).[16]

Procedure:

Calibrate the instrument according to the manufacturer's instructions and the relevant

standard.

Place the specimen in the sample holder, typically in a horizontal orientation.

Expose the specimen to a pre-determined level of constant radiant heat flux from the

conical heater, typically between 20-50 kW/m².[15][16]

A spark igniter is used to ignite the pyrolysis gases released from the material's surface.

Data acquisition begins at the start of the exposure and continues until flaming ceases or

for a specified duration.

Key parameters are calculated automatically by the instrument's software based on the

continuous measurement of oxygen concentration and mass loss.

Data Presentation: Key Parameters from Cone Calorimetry
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Parameter Abbreviation Description
Expected Effect of
Cereclor™

Time to Ignition TTI

The time it takes for

the specimen to ignite

after being exposed to

the heat flux.[13]

Increase

Heat Release Rate &

Peak HRR
HRR, PHRR

The rate at which heat

is released during

combustion; the peak

value is a critical

indicator of fire

intensity.[13][14]

Decrease

Total Heat Released THR

The total amount of

heat generated

throughout the test.

[13][14]

Decrease

Mass Loss Rate MLR

The rate at which the

specimen's mass

decreases during

combustion.[14]

Decrease

Smoke Production

Rate & Total
SPR, TSP

The rate and total

amount of smoke

generated, measured

by light obscuration.

[13][14]

Variable, may

increase due to

incomplete

combustion

Effective Heat of

Combustion
EHC

The ratio of the heat

released to the mass

lost; indicates the

efficiency of

combustion.[14]

Decrease (indicates

gas-phase flame

inhibition)

Visualized Workflows and Mechanisms
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To further clarify the experimental processes and the underlying scientific principles, the

following diagrams are provided.

Preparation
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Analysis
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Caption: Experimental workflow for the UL 94 vertical flame test.
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Caption: Workflow for cone calorimeter testing (ASTM E1354).
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Caption: Simplified mechanism of Cereclor™ flame retardancy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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